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Compound of Interest

Compound Name: Hexafluoroacetylacetone

Cat. No.: B074370

For Researchers, Scientists, and Drug Development Professionals

Hexafluoroacetylacetone (hfac), with the systematic name 1,1,1,5,5,5-hexafluoropentane-2,4-
dione, is a versatile B-diketone that plays a crucial role in various scientific and industrial
applications. Its unique properties, stemming from the presence of two trifluoromethyl groups,
make it a valuable ligand in coordination chemistry, a reagent in organic synthesis, and a
precursor for the chemical vapor deposition of metal films.[1][2][3] This technical guide provides
an in-depth overview of the synthesis and characterization of hexafluoroacetylacetone,
tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

Hexafluoroacetylacetone is a colorless to slightly yellow liquid at room temperature.[4] A
summary of its key physical and chemical properties is presented in Table 1. Notably, hfac
exists almost exclusively in its enol tautomeric form, CFsC(OH)=CHC(O)CFs3, due to the strong
electron-withdrawing nature of the trifluoromethyl groups which enhances the acidity of the
enolic proton and the stability of the conjugated system.[1]
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Property Value

Molecular Formula CsH2F602

Molecular Weight 208.06 g/mol [2]
Boiling Point 70-71 °C[4]

Density 1.47 g/mL at 25 °C[4]
Refractive Index (n20/D) 1.332

CAS Number 1522-22-12]

Table 1: Physicochemical Properties of Hexafluoroacetylacetone

Synthesis of Hexafluoroacetylacetone

Several synthetic routes to hexafluoroacetylacetone have been reported. The most common
methods involve Claisen condensation reactions.

Synthesis via Claisen Condensation

A widely employed method for synthesizing hexafluoroacetylacetone is the Claisen
condensation of an ester with a ketone. The first reported synthesis involved the condensation
of ethyl trifluoroacetate with 1,1,1-trifluoroacetone.[1][2]

A logical workflow for this synthesis is depicted below:
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Ethyl Trifluoroacetate + _ _
1,1,1-Trifluoroacetone Base (e.g., Sodium Ethoxide)

'

Claisen Condensation

'

Crude Hexafluoroacetylacetone

'

Acidic Workup

'

Distillation

Pure Hexafluoroacetylacetone
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Trifluoroacetyl Acetate +
Trifluoroacetic Anhydride

Catalyst (e.g., MgO)

'
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Pure Hexafluoroacetylacetone

Synthesized Hexafluoroacetylacetone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Hexafluoroacetylacetone - Wikipedia [en.wikipedia.org]

» 2. Hexafluoroacetylacetone [chemeurope.com]

e 3. chemimpex.com [chemimpex.com]

e 4. HEXAFLUOROACETYLACETONE | 1522-22-1 [chemicalbook.com]

« To cite this document: BenchChem. [The Synthesis and Characterization of
Hexafluoroacetylacetone: A Comprehensive Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b074370#synthesis-and-
characterization-of-hexafluoroacetylacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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